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Compound of Interest

Compound Name: 3-Formylphenyl acetate

Cat. No.: B1360206

Essential Safety and Handling Guide for 3-
Formylphenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Formylphenyl acetate in a laboratory setting. Adherence to
these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Immediate Safety and Hazard Information

3-Formylphenyl acetate is a chemical that requires careful handling due to its potential health
hazards. It is classified as causing skin, eye, and respiratory irritation, and may be harmful if
swallowed.

Hazard Identification and Classification

The following table summarizes the hazard classification of 3-Formylphenyl acetate according
to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation

Acute Toxicity, Oral (Potential) 4

H302: Harmful if swallowed

Signal Word: Warning

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following equipment must be worn at all times when handling 3-Formylphenyl acetate.
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Protection Type Specification Rationale

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face

Eye and Face Protection ) ) vapors that can cause serious
shield should be worn in

Protects against splashes and

. eye irritation.
addition to goggles when there

is a high risk of splashing.

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
) ] Inspect gloves for degradation Prevents skin contact which
Skin Protection o
or punctures before each use. can cause irritation.
A lab coat or chemical-

resistant apron must be worn.

Use only in a well-ventilated
area, preferably within a

chemical fume hood. If o ) ) ]
) ] ) Minimizes the risk of inhaling
) ) inhalation exposure is
Respiratory Protection _ vapors that can cause
possible, a NIOSH-approved ) o
_ _ _ respiratory tract irritation.
respirator with an organic

vapor cartridge may be

required.

Operational Plan: Safe Handling, Storage, and
Disposal

A systematic approach to handling, storage, and disposal is crucial for maintaining a safe
laboratory environment.

Handling Procedures

o Engineering Controls: All operations involving 3-Formylphenyl acetate should be conducted
in a well-ventilated area. A certified chemical fume hood is the preferred engineering control
to minimize inhalation exposure.
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e Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in areas where the chemical is handled or stored.

o Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE and absorb
the spill with an inert, non-combustible material such as sand or vermiculite. Collect the
absorbed material into a sealed container for proper disposal.

Storage Plan

» Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents, strong acids, and strong bases.

o Containers: Keep the container tightly closed when not in use.

e Environment: Protect from moisture and direct sunlight.

Disposal Plan

o Waste Characterization: 3-Formylphenyl acetate waste is considered hazardous.

» Containerization: Collect all waste containing this chemical in a clearly labeled, sealed, and
compatible container.

» Disposal Route: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Do not dispose of it down the drain or in the general trash.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately remove contaminated clothing.
) Flush the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Occupational Exposure Limits

While there are no specific OSHA Permissible Exposure Limits (PEL) or ACGIH Threshold Limit
Values (TLV) established for 3-Formylphenyl acetate, the exposure limits for the structurally
similar compound, benzaldehyde, can provide guidance.

Substance Regulatory Body Exposure Limit

8-hour TWA: 2 ppm; 15-min

Benzaldehyde AIHA WEEL
STEL: 4 ppm[1]

It is recommended to keep exposure to 3-Formylphenyl acetate to the lowest achievable
level.

Experimental Protocol: Wittig Reaction
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The Wittig reaction is a common application for aromatic aldehydes like 3-Formylphenyl
acetate, used to synthesize alkenes. This protocol outlines a representative procedure.

Objective: To synthesize an alkene from 3-Formylphenyl acetate and a phosphorus ylide.
Materials:

e 3-Formylphenyl acetate

o Benzyltriphenylphosphonium chloride (or other suitable phosphonium salt)
e Strong base (e.g., sodium hydroxide, n-butyllithium)

e Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Syringe

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography

e Eluent (e.g., hexane/ethyl acetate mixture)

Procedure:

 Ylide Preparation:

o In a dry, nitrogen-flushed round-bottom flask, suspend benzyltriphenylphosphonium
chloride in the anhydrous solvent.

o Cool the suspension in an ice bath.

o Slowly add the strong base (e.g., 50% NaOH solution) dropwise with vigorous stirring.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1360206?utm_src=pdf-body
https://www.benchchem.com/product/b1360206?utm_src=pdf-body
https://www.benchchem.com/product/b1360206?utm_src=pdf-body
https://www.benchchem.com/product/b1360206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Allow the mixture to stir for the time specified in the detailed research protocol to form the
ylide.

o Wittig Reaction:
o Dissolve 3-Formylphenyl acetate in the anhydrous solvent in a separate flask.
o Slowly add the solution of 3-Formylphenyl acetate to the ylide solution at 0°C.

o Allow the reaction to warm to room temperature and stir for the designated time (typically
several hours).

o Work-up:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent (e.g., dichloromethane).

o Wash the combined organic layers with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e Purification:

o Purify the crude product by column chromatography on silica gel using an appropriate
eluent system to isolate the desired alkene.

Workflow and Logical Relationship Diagrams

The following diagrams illustrate the key workflows for safe handling and a typical experimental
procedure.
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Safe Handling and PPE Workflow
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Caption: Workflow for the safe handling of 3-

Formylphenyl acetate.
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Wittig Reaction Experimental Workflow
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Caption: Experimental workflow for a Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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